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Compound of Interest

Compound Name: Furfuryl formate

Cat. No.: B077410

Essential Safety and Handling Guide for Furfuryl
Formate

Disclaimer: No specific Safety Data Sheet (SDS) for Furfuryl Formate was located. The
following guidance is based on the safety data for structurally similar and chemically related
compounds, primarily Furfuryl Alcohol and Furfuryl Acetate. It is imperative to handle Furfuryl
Formate with extreme caution and to treat it as potentially having hazards similar to or greater
than its analogues. A full risk assessment should be conducted before any handling.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Furfuryl Formate. The procedural guidance herein is
designed to answer specific operational questions for safe handling, storage, and disposal.

Hazard Summary and Quantitative Data

Furfuryl Formate is expected to be a combustible liquid that may be irritating to the skin, eyes,
and respiratory tract. Based on data for related compounds like furfuryl alcohol, it may be
harmful if swallowed, inhaled, or absorbed through the skin, and is suspected of causing
cancer.[1][2] A historical report also notes the potential for an explosive reaction when
synthesizing furfuryl formate from furfuryl alcohol and concentrated formic acid.[3]

Table 1: Physicochemical and Toxicity Data (Data primarily from Furfuryl Alcohol as a

surrogate)
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Property Value Source
Physical State Liquid [1112]
Appearance (-Jok-)rless to yellow/amber o]
liquid

Boiling Point 170 °C /338 °F [2]
Flash Point 65 °C/ 149 °F [2]
Specific Gravity 1.13 [3]
Vapor Pressure 0.4 mmHg at 20 °C [3]

TWA 10 ppm (40 mg/m3), ST
NIOSH REL , [4]
15 ppm (60 mg/m3) [skin]

OSHA PEL TWA 50 ppm (200 mg/m?) [4]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling Furfuryl Formate.
The following PPE is mandatory:

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[5] Standard
safety glasses are not sufficient. An eyewash station must be readily accessible.[2]

» Skin Protection:
o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

o Protective Clothing: A lab coat or chemical-resistant apron is required. For larger quantities
or in case of potential splashing, a chemical-resistant suit should be worn.[6]

» Respiratory Protection: All work with Furfuryl Formate should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[2] If engineering controls are not
sufficient or during a spill, a NIOSH-approved respirator with an organic vapor cartridge is
necessary.[4][5]
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Operational Plan: From Receipt to Disposal
Receiving and Storage

« Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[2][7] It should be stored away from strong oxidizing agents
and strong acids.[2][4] The storage area should be clearly labeled.

Handling and Use

o Work Area: All handling of Furfuryl Formate must be performed inside a chemical fume
hood.[2]

e Ventilation: Ensure adequate ventilation and that a safety shower and eyewash station are in
close proximity.[2]

o Personal Protective Equipment: Don the required PPE before handling the chemical.

» Dispensing: When transferring the liquid, use appropriate tools and techniques to avoid
splashes and the generation of aerosols.

e Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work
area.[1]

Disposal Plan

o Waste Collection: Collect all Furfuryl Formate waste, including contaminated materials, in a
designated and properly labeled hazardous waste container.

» Disposal: Dispose of the chemical waste through a licensed waste disposal contractor.[1] Do
not dispose of it down the drain. All disposal must be in accordance with local, state, and
federal regulations.

Emergency Procedures
Spill Response
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Evacuate: Immediately evacuate the area and alert others.
Ventilate: Ensure the area is well-ventilated.

Containment: For a small spill, absorb the material with an inert, non-combustible absorbent
such as sand or earth.[8] Do not use combustible materials like sawdust.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a hazardous
waste container.

Decontaminate: Clean the spill area thoroughly.

First Aid Measures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide
oxygen. Seek immediate medical attention.[9]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[9]

Workflow and Emergency Logic
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Safe Handling Workflow
Emergency Response

Preparation:
- Verify fume hood function
- Gather all necessary PPE
- Prepare waste container

Spill Occurs Personnel Exposure
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- Chemical-resistant gloves

- Lab coat/apron
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Caption: Workflow for safe handling and emergency response for Furfuryl Formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Furfuryl
formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077410#personal-protective-equipment-for-handling-
furfuryl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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